Cas no 641571-08-6 (3-(2-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)-benzoic acid)

3-(2-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)-benzoic acid structure
641571-08-6 structure
Product Name:3-(2-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)-benzoic acid
CAS No:641571-08-6
MF:C12H9F3N2O2
MW:270.207273244858
CID:2122461
PubChem ID:67214325
Update Time:2025-04-21

3-(2-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)-benzoic acid
    • DB-338845
    • SCHEMBL1927542
    • 641571-08-6
    • 3-(2-Methyl-1 H-imidazol-1-yl)-5-(trifluoromethyl)-benzoic acid
    • 3-(2-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzoic acid
    • Inchi: 1S/C12H9F3N2O2/c1-7-16-2-3-17(7)10-5-8(11(18)19)4-9(6-10)12(13,14)15/h2-6H,1H3,(H,18,19)
    • InChI Key: MCIXZWALSCUHRI-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C(=O)O)=CC(=C1)N1C=CN=C1C)(F)F

Computed Properties

  • Exact Mass: 270.06161202Da
  • Monoisotopic Mass: 270.06161202Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 55.1Ų
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